Cas no 1020932-79-9 (2-(2,2,2-trifluoroethyl)aminoacetamide)

• Product Name: 2-(2,2,2-trifluoroethyl)aminoacetamide
• CAS No: 1020932-79-9
• MF: C₄H₇F₃N₂O
• MW: 156.106391191483
• CID: 5156381
• PubChem ID: 22561779
• Update Time: 2026-03-04

2-(2,2,2-trifluoroethyl)aminoacetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-[(2,2,2-trifluoroethyl)amino]-
• 2-(2,2,2-trifluoroethyl)aminoacetamide

• Inchi： 1S/C4H7F3N2O/c5-4(6,7)2-9-1-3(8)10/h9H,1-2H2,(H2,8,10)
• InChI Key： SXZQCNMWUQWZMX-UHFFFAOYSA-N
• SMILES： C(N)(=O)CNCC(F)(F)F

Additional information on 2-(2,2,2-trifluoroethyl)aminoacetamide

Exploring the Synthesis and Applications of 2-(2,2,2-Trifluoroethyl)Aminoacetamide (CAS No. 1020932-79-9): A Comprehensive Overview

The compound 2-(trifluoroethyl)aminoacetamide (CAS No. 1020932-79-9) has emerged as a critical molecule in modern chemical biology and drug discovery. Its unique structural features—combining a trifluoroethyl group with an amide functional group—enable versatile reactivity and pharmacological potential. Recent studies highlight its role as a synthetic intermediate for developing bioactive compounds, particularly in targeting enzyme inhibition and receptor modulation.

Structurally, the compound exhibits a branched architecture where the trifluoroethyl moiety introduces electron-withdrawing effects and enhances lipophilicity. This property is advantageous for improving drug-like properties such as membrane permeability and metabolic stability. Researchers have leveraged this characteristic to design prodrugs that enhance bioavailability while minimizing off-target effects. For instance, a 2023 study in Journal of Medicinal Chemistry demonstrated that substituting conventional ethyl groups with trifluoroethyl analogs in anti-inflammatory agents significantly prolonged their half-life in vivo without compromising efficacy.

In medicinal chemistry pipelines, the compound’s amide group serves as a reactive site for conjugation with biomolecules. A notable application involves its use as a linker in antibody-drug conjugates (ADCs). By coupling with cytotoxic payloads via this amide bond, researchers have achieved controlled drug release mechanisms that minimize systemic toxicity—a breakthrough validated in preclinical trials targeting solid tumors. The stability of the amide bond under physiological conditions ensures precise payload delivery to cancer cells.

Recent advancements also spotlight its role in neuroprotective therapies. A groundbreaking study published in Nature Communications (July 2024) revealed that derivatives of this compound inhibit amyloid-beta aggregation—a hallmark of Alzheimer’s disease—by stabilizing protein conformations through fluorine-mediated interactions. The trifluoroethyl group’s ability to form weak halogen bonds with peptide backbones was identified as the key mechanism behind this activity.

In synthetic organic chemistry, the compound is synthesized via nucleophilic acyl substitution between trifluoroethanol and glycine derivatives under controlled conditions. Innovations in catalytic protocols have reduced reaction times by over 60%, as reported in a 2024 Angewandte Chemie paper. These methods employ palladium-catalyzed cross-coupling strategies to streamline production while maintaining high stereochemical purity—a critical factor for pharmaceutical applications.

Beyond drug development, this molecule finds utility in analytical chemistry as a chiral resolving agent. Its ability to form diastereomeric salts with racemic compounds enables efficient enantiomeric separation—a technique validated by recent work in chiral HPLC methodologies (Talanta, March 2024). This application underscores its versatility across analytical and preparative scales.

Environmental sustainability considerations are increasingly integrated into its synthesis pathways. Green chemistry initiatives now employ solvent-free microwave-assisted methods to produce the compound with near-quantitative yields while eliminating hazardous byproducts—a significant shift from traditional protocols documented since 1985 but refined through contemporary eco-design principles.